Cas no 67879-36-1 (ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate)

ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate structure

67879-36-1 structure

Product Name:ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate

CAS No:67879-36-1

MF:C₉H₁₂N₂O₂

MW:180.203782081604

CID:2798484

PubChem ID:10012515

Update Time:2025-04-21

ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate
- 67879-36-1
- DTXSID20708576
- Ethyl 3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate
- Inchi： 1S/C9H12N2O2/c1-3-13-9(12)5-4-8-6-11(2)7-10-8/h4-7H,3H2,1-2H3
- InChI Key： LJMXFEOGVVBAOQ-UHFFFAOYSA-N
- SMILES： O(C(C=CC1=CN(C)C=N1)=O)CC

Computed Properties

Exact Mass: 180.089877630Da
Monoisotopic Mass: 180.089877630Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 44.1Å²

ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1455968-1.0g	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		1g	$0.0	2023-06-06
Enamine	EN300-1455968-50mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		50mg	$1068.0	2023-09-29
Enamine	EN300-1455968-100mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		100mg	$1119.0	2023-09-29
Enamine	EN300-1455968-250mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		250mg	$1170.0	2023-09-29
Enamine	EN300-1455968-500mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		500mg	$1221.0	2023-09-29
Enamine	EN300-1455968-1000mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		1000mg	$1272.0	2023-09-29
Enamine	EN300-1455968-2500mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		2500mg	$2492.0	2023-09-29
Enamine	EN300-1455968-5000mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		5000mg	$3687.0	2023-09-29
Enamine	EN300-1455968-10000mg	ethyl (2E)-3-(1-methyl-1H-imidazol-4-yl)prop-2-enoate	67879-36-1		10000mg	$5467.0	2023-09-29

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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